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Introduction
Nickel-Zinc Oxide (Ni-ZnO) nanostructures are of significant research interest due to their

unique optical, electronic, and catalytic properties. These properties make them promising

candidates for a wide range of applications, including photocatalysis, gas sensing, and

biomedical applications. The hydrothermal method is a versatile and cost-effective technique

for synthesizing various nanostructures with controlled morphology and properties. This

document provides detailed protocols for the hydrothermal synthesis of Ni-ZnO nanostructures,

along with characterization techniques and a summary of their properties.

Experimental Protocols
Protocol 1: Synthesis of Ni-doped ZnO Nanoparticles
This protocol is adapted from the hydrothermal decomposition of zinc hydroxide nitrate.[1]

Materials:

Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

Nickel Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O)
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Sodium Hydroxide (NaOH)

Deionized (DI) water

Teflon-lined stainless steel autoclave

Procedure:

Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of Zinc Nitrate Hexahydrate.

Prepare a separate aqueous solution of Nickel Nitrate Hexahydrate with a molar

concentration corresponding to the desired doping percentage (e.g., 2%, 4%, 6% of the

total metal ion concentration).

Precipitation:

Mix the zinc nitrate and nickel nitrate solutions.

Slowly add a 0.2 M NaOH solution to the mixed metal nitrate solution under constant

stirring until the pH reaches a specific value (e.g., pH 10) to precipitate the metal

hydroxides.

Hydrothermal Treatment:

Transfer the resulting suspension into a Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it to a temperature of 150°C for 24 hours.[2]

Product Recovery:

Allow the autoclave to cool down to room temperature naturally.

Collect the precipitate by centrifugation.

Wash the product several times with DI water and ethanol to remove any unreacted

precursors and byproducts.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/241101539_Hydrothermal_synthesis_and_optical_properties_of_Ni_doped_ZnO_hexagonal_nanodiscs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the final product in an oven at 80°C for 12 hours.

Protocol 2: Synthesis of Ni-ZnO Nanorods
This protocol is a general method adapted from various sources for the synthesis of nanorod

structures.[3][4]

Materials:

Zinc Acetate Dihydrate (Zn(CH₃COO)₂·2H₂O)

Nickel Acetate Tetrahydrate (Ni(CH₃COO)₂·4H₂O)

Hexamethylenetetramine (HMTA, C₆H₁₂N₄)

Deionized (DI) water

Teflon-lined stainless steel autoclave

Procedure:

Precursor Solution Preparation:

Prepare an equimolar aqueous solution of Zinc Acetate Dihydrate and

Hexamethylenetetramine (e.g., 0.05 M each).

Prepare a separate aqueous solution of Nickel Acetate Tetrahydrate with the desired

doping concentration.

Mixing:

Add the nickel acetate solution to the zinc acetate/HMTA solution under vigorous stirring.

Hydrothermal Growth:

Transfer the final solution to a Teflon-lined stainless steel autoclave.

Heat the autoclave to 90°C and maintain this temperature for 6-12 hours.
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Product Recovery:

After the reaction, let the autoclave cool to room temperature.

Collect the white precipitate by centrifugation.

Wash the product thoroughly with DI water and ethanol.

Dry the synthesized Ni-ZnO nanorods at 60°C for several hours.

Characterization of Ni-ZnO Nanostructures
The synthesized nanostructures are typically characterized using a variety of analytical

techniques to determine their structural, morphological, optical, and compositional properties.

Technique Information Obtained

X-ray Diffraction (XRD)

Crystal structure, phase purity, crystallite size,

and lattice parameters. The hexagonal wurtzite

structure is characteristic of ZnO.[5][6][7]

Scanning Electron Microscopy (SEM)
Morphology, size, and surface features of the

nanostructures (e.g., nanorods, nanoflowers).[8]

Transmission Electron Microscopy (TEM)

High-resolution images of the nanostructures,

providing detailed information on size, shape,

and crystal lattice.[9]

Energy-Dispersive X-ray Spectroscopy (EDX)
Elemental composition and confirmation of

nickel doping in the ZnO matrix.[2]

UV-Visible Spectroscopy (UV-Vis)

Optical properties, including the bandgap

energy. Doping with nickel can cause a shift in

the absorption edge.[1][7]

Photoluminescence (PL) Spectroscopy
Information on electronic states, defect levels,

and optical quality of the material.[2]

Fourier-Transform Infrared Spectroscopy (FTIR)
Identification of functional groups and chemical

bonds present in the sample.[1]
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Quantitative Data Summary
The properties of hydrothermally synthesized Ni-ZnO nanostructures can vary depending on

the synthesis parameters. The following table summarizes typical quantitative data reported in

the literature.

Property Value Range Influencing Factors References

Crystallite Size 20 - 60 nm

Doping concentration,

reaction temperature,

and time.

[5][10]

Lattice Parameters

(Wurtzite)
a ≈ 3.24 Å, c ≈ 5.20 Å

Slight variations with

Ni doping.
[7][10]

Optical Bandgap (Eg) 3.20 - 3.44 eV

Decreases or

increases with Ni

doping concentration.

[3][6][7]

Photocatalytic

Degradation Efficiency

Up to 94% for

Rhodamine B

Doping concentration,

morphology, and light

source.

[11]

Gas Sensing

Response

Enhanced sensitivity

to CO₂ and other

gases

Ni doping creates

more active sites.
[9][12]

Antimicrobial Activity

(Inhibition Zone)

9 - 14 mm (for Ni-

doped ZnO) vs. 4-8

mm (undoped)

Increased activity with

Ni doping against

bacteria like

Pseudomonas

aeruginosa and

Bacillus subtilis.

[1]

Visualizations
Experimental Workflow for Hydrothermal Synthesis of
Ni-ZnO Nanostructures
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Solution Preparation
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Caption: Hydrothermal synthesis workflow for Ni-ZnO nanostructures.
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Applications
Ni-ZnO nanostructures synthesized via the hydrothermal method have shown great potential in

various fields:

Photocatalysis: The introduction of Ni into the ZnO lattice can enhance the photocatalytic

activity for the degradation of organic pollutants by improving charge separation and

extending the light absorption range.[12][13]

Gas Sensors: Ni-doping can improve the sensitivity and selectivity of ZnO-based gas

sensors for detecting gases like CO₂ and H₂S.[9][12]

Antimicrobial Agents: Ni-doped ZnO nanoparticles have demonstrated enhanced

antimicrobial activity against various bacteria compared to undoped ZnO.[1]

Optoelectronics: The tunable optical properties of Ni-ZnO make them suitable for

applications in UV detectors and light-emitting diodes.[2][7]

Spintronics: Ni-doped ZnO is a diluted magnetic semiconductor, which is a promising

material for spintronic devices.[3]

Conclusion
The hydrothermal method offers a simple, efficient, and scalable approach for the synthesis of

Ni-ZnO nanostructures with tunable properties. By carefully controlling the synthesis

parameters such as precursor concentration, temperature, time, and pH, it is possible to

produce a variety of morphologies with enhanced performance in photocatalytic, sensing, and

biomedical applications. The protocols and data presented in these application notes provide a

solid foundation for researchers to explore and optimize the synthesis of Ni-ZnO

nanostructures for their specific research and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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